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Compound of Interest

Compound Name: Glucosamine-15N hydrochloride

Cat. No.: B15555502

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability and recommended storage
conditions for Glucosamine-15N hydrochloride. The information presented is crucial for
ensuring the integrity and reliability of this isotopically labeled compound in research and
pharmaceutical development. The stability data and methodologies are primarily based on
studies of unlabeled glucosamine hydrochloride, with the reasonable scientific assumption that
the heavy isotope substitution at the nitrogen position does not significantly alter the chemical
stability of the molecule under typical storage and handling conditions.

Physicochemical Properties

Glucosamine-15N hydrochloride is a crystalline solid, typically white or off-white in
appearance. It is soluble in water. The molecular formula for the unlabeled compound is
C6H13NO5-HCI, with a molecular weight of 215.64 g/mol [1][2][3]. The incorporation of the 15N
isotope will result in a slight increase in its molecular weight.

Recommended Storage and Handling

To maintain the integrity of Glucosamine-15N hydrochloride, it is essential to adhere to
proper storage and handling protocols.

General Storage Recommendations:
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o Temperature: Store in a cool, dry place. Long-term stability studies recommend storage at 4-
8°C[4][5][6]L7].

» Container: Keep the container tightly closed to prevent moisture absorption[1][8]. Store in the
original receptacle unless otherwise specified on the Certificate of Analysis[9].

 Light: Protect from direct sunlight and light exposure, as it can cause degradation and
discoloration[5]. Light-resistant containers are essential[5].

e Ventilation: Store in a well-ventilated area[8].

Handling Precautions:

Avoid contact with skin and eyes|8].

Minimize dust generation and accumulation[8].

Handle in accordance with good industrial hygiene and safety practices|[1].

Use in areas with adequate ventilation.

Stability Data

The stability of glucosamine hydrochloride has been evaluated under both long-term and short-
term (accelerated) conditions.

Long-Term Stability

A long-term stability study demonstrated that glucosamine hydrochloride is stable for up to 144
months (12 years) when stored at the recommended temperature of 4-8°C[4][5][6][7]-

Table 1: Long-Term Stability of Glucosamine Hydrochloride at 4-8°C
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Time (months) Stability Assessment Result

0 (Control) Initial Assay Baseline

72 HPLC Assay Stable

144 HPLC Assay Stable[4][5][6][7]

Short-Term (Accelerated) Stability

Short-term stability studies were conducted to simulate various transportation and handling

conditions.

Table 2: Short-Term Stability of Glucosamine Hydrochloride at 25°C and 60°C

Temperature (°C) Time (hours) Stability Result
Assessment

25 72 HPLC Assay Stable

120 HPLC Assay Stable

168 HPLC Assay Stable

240 HPLC Assay Stable[5][6][7]

60 72 HPLC Assay Stable

120 HPLC Assay Stable

168 HPLC Assay Stable

240 HPLC Assay Stable[5][6][7]

Solution Stability

The stability of glucosamine hydrochloride in solution is also a critical factor for many

experimental applications.

Table 3: Stability of Glucosamine Hydrochloride in Aqueous Solution
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Storage Condition Duration Concentration Stability
Room Temperature 48 hours 200 pg/mL Stable[10][11]
4°C 48 hours 200 pg/mL Stable[10][11]
Room Temperature 1 week 1.88 to 5.62 mg/mL Stable[12]

Degradation Pathways

Under forcing conditions such as high temperature and varying pH, glucosamine can undergo
degradation. Understanding these pathways is crucial for preventing the formation of
impurities.

Thermal Degradation in Aqueous Solution

Heating an aqueous solution of glucosamine hydrochloride to 150°C for 5 minutes leads to the
formation of various degradation products, with the profile being pH-dependent[13][14][15].

e At pH 4 and 7, the major degradation products are furfurals[13][14][15].

e At pH 8.5, a more complex mixture of compounds is generated, including pyrazines, 3-
hydroxypyridines, pyrrole-2-carboxaldehyde, and furans[13][14][15].

A proposed mechanism involves a retro-aldol condensation, leading to intermediates that form
pyrazines. Furfurals, formed from the sugar moiety, can react with ammonia liberated from
glucosamine to form 3-hydroxypyridines and pyrrole-2-carboxaldehyde[13][14].
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Simplified Degradation Pathway of Glucosamine
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Stability Testing Workflow
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Glucosamine-HCI Inhibition of COX-2 Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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